Cas no 2092377-91-6 (3-fluoro-2-(2-methyl-1,3-thiazol-5-yl)benzaldehyde)

• Product Name: 3-fluoro-2-(2-methyl-1,3-thiazol-5-yl)benzaldehyde
• CAS No: 2092377-91-6
• MF: C₁₁H₈FNOS
• MW: 221.25072479248
• CID: 5267403
• Update Time: 2026-03-09

3-fluoro-2-(2-methyl-1,3-thiazol-5-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-fluoro-2-(2-methyl-5-thiazolyl)-
• 3-fluoro-2-(2-methyl-1,3-thiazol-5-yl)benzaldehyde

• Inchi： 1S/C11H8FNOS/c1-7-13-5-10(15-7)11-8(6-14)3-2-4-9(11)12/h2-6H,1H3
• InChI Key： MQYBYAWCKOXCGU-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC(F)=C1C1SC(C)=NC=1

Additional information on 3-fluoro-2-(2-methyl-1,3-thiazol-5-yl)benzaldehyde

Professional Introduction to 3-Fluoro-2-(2-methyl-1,3-thiazol-5-yl)benzaldehyde (CAS No. 2092377-91-6)

3-Fluoro-2-(2-methyl-1,3-thiazol-5-yl)benzaldehyde, identified by the CAS number 2092377-91-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzaldehyde family, characterized by the presence of a formyl group (-CHO) attached to a benzene ring. The introduction of a fluorine atom at the 3-position and a substituted thiazole ring at the 2-position imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural features of 3-fluoro-2-(2-methyl-1,3-thiazol-5-yl)benzaldehyde make it a versatile building block for drug discovery efforts. The fluorine substituent is known to enhance metabolic stability and binding affinity, while the thiazole moiety is frequently found in biologically active compounds, particularly those targeting infectious diseases and cancer. Recent studies have highlighted the potential of thiazole derivatives in modulating enzyme activities and inhibiting pathogenic processes.

In the realm of medicinal chemistry, 3-fluoro-2-(2-methyl-1,3-thiazol-5-yl)benzaldehyde has been explored as a precursor for developing novel therapeutic agents. Its benzaldehyde core can undergo condensation reactions with various nucleophiles, leading to the formation of Schiff bases and other heterocyclic compounds. These derivatives have shown promise in preclinical studies as inhibitors of kinases and other enzymes involved in signal transduction pathways.

One of the most compelling aspects of this compound is its role in synthesizing small molecules that interact with biological targets at the molecular level. The combination of fluorine and thiazole functionalities provides a scaffold that can be further modified to optimize pharmacokinetic properties. For instance, researchers have utilized derivatives of 3-fluoro-2-(2-methyl-1,3-thiazol-5-yl)benzaldehyde to develop compounds with enhanced solubility and reduced toxicity, which are crucial for clinical translation.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening methods have been employed to identify how 3-fluoro-2-(2-methyl-1,3-thiazol-5-yl)benzaldehyde derivatives might interact with specific protein targets. These computational approaches have accelerated the discovery process by predicting binding affinities and optimizing molecular structures before experimental synthesis.

The pharmaceutical industry has also shown interest in this compound due to its potential applications in antiviral and antibacterial therapies. The thiazole ring is particularly relevant in this context, as it has been identified as a key structural element in several approved drugs that target microbial pathogens. By incorporating 3-fluoro-2-(2-methyl-1,3-thiazol-5-yl)benzaldehyde into drug design strategies, chemists aim to create molecules that disrupt essential metabolic pathways in pathogens while minimizing side effects on host cells.

In conclusion, 3-fluoro-2-(2-methyl-1,3-thiazol-5-yl)benzaldehyde (CAS No. 2092377-91-6) represents a promising candidate for further exploration in drug development. Its unique structural attributes and demonstrated utility in synthetic chemistry make it a valuable resource for medicinal chemists seeking to design novel therapeutic agents. As research continues to uncover new applications for this compound, its significance in pharmaceutical innovation is likely to grow.